Cas no 1804499-64-6 (1-Bromo-1-(3-formylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-formylphenyl)propan-2-one
• CAS No: 1804499-64-6
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4973591
• Update Time: 2025-05-21

1-Bromo-1-(3-formylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-formylphenyl)propan-2-one

• Inchi： 1S/C10H9BrO2/c1-7(13)10(11)9-4-2-3-8(5-9)6-12/h2-6,10H,1H3
• InChI Key： UTRXXRMOLDKBCW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1

Additional information on 1-Bromo-1-(3-formylphenyl)propan-2-one

1-Bromo-1-(3-formylphenyl)propan-2-one (CAS No. 1804499-64-6)

1-Bromo-1-(3-formylphenyl)propan-2-one, also known as CAS No. 1804499-64-6, is a brominated aromatic ketone with a unique structure that has garnered attention in both academic and industrial research. This compound belongs to the class of organobromine compounds, which are widely used in various applications due to their distinctive chemical properties. The molecule consists of a bromine atom attached to a propanone group, which is further connected to a phenyl ring substituted with a formyl group at the 3-position. This arrangement imparts the compound with interesting electronic and steric properties, making it a valuable substrate for further chemical transformations.

The synthesis of 1-Bromo-1-(3-formylphenyl)propan-2-one typically involves multi-step organic reactions, often starting from simpler aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing the environmental footprint and improving yield. For instance, researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key steps like arylation or alkylation reactions. These methods not only enhance the purity of the final product but also open up new avenues for scaling up production.

One of the most promising applications of 1-Bromo-1-(3-formylphenyl)propan-2-one lies in its potential as an intermediate in drug discovery. The presence of both a bromine atom and a formyl group provides multiple sites for functionalization, allowing chemists to explore diverse substitution patterns. Recent studies have demonstrated that derivatives of this compound exhibit significant biological activity, particularly in inhibiting enzymes associated with neurodegenerative diseases. For example, certain analogs have shown promise as potential inhibitors of acetylcholinesterase, an enzyme linked to Alzheimer's disease.

In addition to its role in therapeutic development, 1-Bromo-1-(3-formylphenyl)propan-2-one has also been investigated for its photocatalytic properties. The combination of an electron-withdrawing bromine atom and an electron-donating formyl group creates a system with interesting electronic transitions. Under UV light, this compound can act as a photosensitizer, facilitating energy transfer processes that are valuable in photovoltaic applications. Researchers have reported enhanced efficiency in dye-sensitized solar cells when incorporating this compound as part of the sensitizing layer.

The environmental impact and safety profile of CAS No. 1804499-64-6 have also been subjects of recent scrutiny. As with many organobromine compounds, concerns about bioaccumulation and toxicity have led to stricter regulations on its use and disposal. However, studies indicate that under controlled conditions, the compound exhibits low acute toxicity to aquatic organisms when properly managed. Nonetheless, ongoing research is focused on developing greener synthesis routes and safer handling practices to minimize environmental risks.

In conclusion, 1-Bromo-1-(3-formylphenyl)propan-2-one (CAS No. 1804499-64-6) is a versatile compound with a wide range of potential applications across different fields. Its unique structure enables it to serve as an intermediate in drug development and photocatalysis while maintaining a manageable safety profile under controlled conditions. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.